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Compound of Interest

Compound Name: MES potassium salt

CAS No.: 39946-25-3

Cat. No.: B1260804

Get Quote

Executive Summary
In sensitive biochemical assays—particularly those involving potassium channels,

mitochondrial respiration, or sodium-inhibited enzymatic pathways—the choice of counter-ion in

Good’s buffers is as critical as the pH itself. While standard MES buffers often utilize sodium

(NaOH) for pH adjustment, MES Potassium buffers are required to maintain a sodium-free

environment.

This guide defines the thermodynamic properties of MES in a potassium-rich environment,

specifically focusing on the pKa at 25°C, and provides a validated protocol for preparing high-

precision "Potassium-Only" MES buffers.

Physicochemical Profile
The Core Parameter: pKa at 25°C
The acid dissociation constant (pKa) is intrinsic to the morpholino-ethanesulfonic acid moiety.

[1] While the counter-ion (K⁺ vs Na⁺) has a negligible effect on the thermodynamic pKa, it

dictates the ionic strength contributions and biological compatibility.
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Parameter Value Conditions

Thermodynamic pKa⁰ 6.27 Infinite dilution, 25°C

Working pKa (Apparent) 6.10 ± 0.05 0.1 M Ionic Strength, 25°C

Useful pH Range 5.5 – 6.7 Buffer Capacity > 50%

Temperature Coefficient

(dpKa/dT)
-0.011 / °C

pKa decreases as Temp

increases

Critical Insight: At 25°C, the working pKa of MES is 6.10. However, if your assay runs at

physiological temperature (37°C), the pKa shifts to approximately 5.97. You must pH your

buffer at the temperature of use, or apply a correction factor.[2]

Thermodynamic Dependency
The following table illustrates the shift in pKa across common laboratory temperatures. Note

that pH measurements taken at 25°C will not reflect the true pH at 37°C.

Temperature (°C) Apparent pKa (0.1 M) Notes

4°C 6.35 Cold room protein purification

20°C 6.16 Standard ambient temperature

25°C 6.10 Standard Reference Value

37°C 5.97 Cell culture / Enzymatic assays

Mechanism of Action
MES is a zwitterionic buffer.[3] In a potassium salt buffer, the equilibrium exists between the

zwitterionic free acid and the anionic sulfonate (balanced by K⁺).
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Figure 1: The dissociation equilibrium of MES. In a Potassium buffer, the anionic species is

stabilized by K⁺ rather than Na⁺.

Strategic Application: Why Potassium?
Most commercial MES tablets or pre-mixed powders contain sodium. Preparing a custom K-

MES buffer is mandatory for:

Potassium Channel Studies: High extracellular Na⁺ can desensitize certain K⁺ channels or

alter membrane potential calculations.

Mitochondrial Assays: Na⁺ can interfere with specific antiporters (e.g., Na⁺/H⁺ exchanger) or

inhibit respiration rates in isolated mitochondria.

Plant Biology: K⁺ is the primary cytosolic cation; Na⁺ is often a stress factor.

Protocol: Preparation of High-Precision K-MES
Buffer
Objective: Prepare 1 Liter of 0.1 M MES Potassium Buffer, pH 6.10 at 25°C.
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Reagents Required[1][3][5]
MES Free Acid: (MW: 195.24 g/mol ) - Do not use the sodium salt.

Potassium Hydroxide (KOH): 5 M or 10 M solution (Freshly prepared to minimize carbonate

formation).

Ultrapure Water: 18.2 MΩ·cm.

Workflow Diagram
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Figure 2: Step-by-step workflow for preparing a sodium-free MES buffer.
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Step-by-Step Methodology
Calculation:

Desired Concentration: 0.1 M

Volume: 1 L

Mass of MES Free Acid =

.

Dissolution (The Acidic Phase):

Add 19.52 g of MES Free Acid to a beaker.

Add approximately 800 mL of ultrapure water.

Note: The initial pH will be acidic (approx. pH 3.0 – 3.5).

The "Potassium-Only" Adjustment:

Place the beaker on a magnetic stirrer.

Insert a calibrated pH electrode. Ensure the temperature probe is also submerged and

reading 25°C.

Slowly add KOH (Potassium Hydroxide). Do not use NaOH.

Stoichiometry: You will need to neutralize roughly half of the MES molecules to reach the

pKa (pH 6.1). This requires approx. 0.05 mol of KOH.

Finalization:

Once pH 6.10 is reached, transfer the solution to a volumetric flask.

Add water to the 1 Liter mark.[4]

Invert to mix.
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Validation:

Re-check pH.[1][4][5][6] It should remain 6.10.

Self-Validating Check: If the pH drifts significantly (>0.05 units) upon dilution from 800mL

to 1L, your water quality may be poor (acidic) or the ionic strength effect is visible. For 0.1

M buffers, this dilution effect is usually minimal.

Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

pH is lower than expected at

37°C

Temperature dependence

ignored.

Set pH to 6.23 at 25°C to

achieve ~6.1 at 37°C.

Precipitation
High concentration (>0.5 M) or

cold storage.

MES is highly soluble, but K-

MES is less soluble than Na-

MES. Store at room temp or

warm before use.

Unexpected Sodium Ions
pH adjusted with NaOH or

used "MES Sodium Salt".

Use only MES Free Acid and

KOH pellets/solution.

Electrode Drift Clogged junction.

MES is compatible with

standard Ag/AgCl electrodes.

Clean junction with KCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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